Cas no 1256584-73-2 (2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid
• CAS No: 1256584-73-2
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• MDL: MFCD22571222
• CID: 2156217
• PubChem ID: 66834609
• Update Time: 2025-04-21

2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Ethyl-3-iodophenyl)-2-methylpropanoic acid
• MFCD22571222
• F16820
• 1256584-73-2
• 4-Ethyl-3-iodo-alpha,alpha-dimethylbenzeneacetic acid
• Alectinib intermediate A
• RUVGXZCQYVEAKQ-UHFFFAOYSA-N
• AC-30651
• DB-103641
• DTXSID601252711
• 4-Ethyl-3-iodo-I+/-,I+/--dimethylbenzeneacetic acid
• SCHEMBL897783
• CS-13282
• 2-(4-ethyl-3-iodophenyl)-2-methylpropanoicacid
• SY275458
• CS-M1475
• AKOS030573302
• DTXCID801683495
• AWK669JXF6
• 812-218-0

• MDL： MFCD22571222
• Inchi： 1S/C12H15IO2/c1-4-8-5-6-9(7-10(8)13)12(2,3)11(14)15/h5-7H,4H2,1-3H3,(H,14,15)
• InChI Key： RUVGXZCQYVEAKQ-UHFFFAOYSA-N
• SMILES： IC1=C(CC)C=CC(=C1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 318.01168g/mol
• Monoisotopic Mass: 318.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes